6-(6-bromo-4-oxo-2-thioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-(4-methylcyclohexyl)hexanamide

• IUPAC Name: 6-(6-bromo-4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)-N-(4-methylcyclohexyl)hexanamide
• InChI: InChI=1S/C21H28BrN3O2S/c1-14-6-9-16(10-7-14)23-19(26)5-3-2-4-12-25-20(27)17-13-15(22)8-11-18(17)24-21(25)28/h8,11,13-14,16H,2-7,9-10,12H2,1H3,(H,23,26)(H,24,28)
• InChI Key: VSTDQAZVEMDMID-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)NC(=O)CCCCCN2C(=O)C3=C(C=CC(=C3)Br)NC2=S
• Molecular Formula: C21H28BrN3O2S
• Molecular Weight: 466.4 g/mol

Description

6-(6-bromo-4-oxo-2-thioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-(4-methylcyclohexyl)hexanamide is a useful research compound. Its molecular formula is C21H28BrN3O2S and its molecular weight is 466.44. The purity is usually 95%.
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Scientific Research Applications

Scientific Research Applications

• Synthesis and Pharmacological Activities : A study by Rajveer et al. (2010) described the synthesis of various 6-bromoquinazolinones derivatives, including compounds similar to the one , and their evaluation for anti-bacterial, anti-inflammatory, and analgesic activities. These compounds were found to exhibit notable pharmacological activities (Ch. Rajveer, D. Kumaraswamy, S. Sudharshini, & B. Rathinaraj, 2010).

• Antiviral and Cytotoxic Activities : A study by Selvam et al. (2010) reported the synthesis of 6-bromo-2-methyl-4-oxoquinazolin-3(4H)-yl derivatives and their evaluation against various viruses, including HIV, HSV, and vaccinia viruses. One of the derivatives showed significant antiviral activity (P. Selvam, N. Murugesh, M. Chandramohan, C. Pannecouque, & E. De Clercq, 2010).

• Anticonvulsant and Antimicrobial Activities : Rajasekaran et al. (2013) synthesized novel derivatives of 2-thioxoquinazolin-4(3H)-ones, which were evaluated for their anticonvulsant and antimicrobial activities. Some compounds exhibited broad-spectrum activity against various bacteria and fungi, as well as potent anticonvulsant effects (A. Rajasekaran, V. Rajamanickam, & S. Darlinquine, 2013).

• Anti-inflammatory and Analgesic Properties : A study by Rajasekaran et al. (2011) synthesized 3-substituted-2-thioxoquinazolin-4(3H)-one derivatives, which were tested for their anti-inflammatory and analgesic properties. Certain compounds demonstrated significant activity, comparable to standard drugs like diclofenac sodium and pentazocin (A. Rajasekaran, V. Rajamanickam, & S. Darlinquine, 2011).